Cas no 264909-78-6 ((2-Bromo-4-methoxy-phenyl)-methyl-amine)

• Product Name: (2-Bromo-4-methoxy-phenyl)-methyl-amine
• CAS No: 264909-78-6
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5534612
• Update Time: 2025-06-11

(2-Bromo-4-methoxy-phenyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-methoxy-phenyl)-methyl-amine
• 2-bromo-4-methoxy-N-methylaniline
• Benzenamine, 2-bromo-4-methoxy-N-methyl-

• Inchi： 1S/C8H10BrNO/c1-10-8-4-3-6(11-2)5-7(8)9/h3-5,10H,1-2H3
• InChI Key： GEPQEPRWTCFHBI-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(OC)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2-Bromo-4-methoxy-phenyl)-methyl-amine

Comprehensive Overview of (2-Bromo-4-methoxy-phenyl)-methyl-amine (CAS No. 264909-78-6)

(2-Bromo-4-methoxy-phenyl)-methyl-amine (CAS No. 264909-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a bromine substituent at the 2-position and a methoxy group at the 4-position of the phenyl ring, coupled with a methylamine functional group. Its molecular formula and weight make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's CAS No. 264909-78-6 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such intermediates, as they serve as building blocks for targeted therapeutics. Users frequently search for "synthesis of (2-Bromo-4-methoxy-phenyl)-methyl-amine" or "applications of brominated aromatic amines," reflecting the growing interest in its utility.

From a structural perspective, the presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups on the aromatic ring imparts unique electronic properties to (2-Bromo-4-methoxy-phenyl)-methyl-amine. This duality makes it a versatile candidate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Researchers are also exploring its potential in material science, particularly in the design of organic semiconductors and photocatalysts.

In the context of green chemistry, there is increasing demand for sustainable synthesis routes for compounds like CAS No. 264909-78-6. Queries such as "eco-friendly synthesis of brominated amines" or "catalytic methods for aromatic amination" are trending, underscoring the need for environmentally benign protocols. Recent advancements in biocatalysis and flow chemistry have opened new avenues for producing such intermediates with reduced waste and energy consumption.

Quality control and analytical characterization are paramount for (2-Bromo-4-methoxy-phenyl)-methyl-amine. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's stability under various conditions is another area of interest, with searches for "storage conditions for brominated aromatic amines" being common among laboratory professionals.

In summary, (2-Bromo-4-methoxy-phenyl)-methyl-amine (CAS No. 264909-78-6) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and catalysis. Its structural features and synthetic versatility align with contemporary scientific priorities, including sustainable chemistry and precision medicine. As research progresses, this compound is likely to remain a focal point for innovation in organic synthesis and beyond.